Cas no 80167-54-0 (Methyl 4-(2-methylanilino)-4-oxobut-2-enoate)

• Product name: Methyl 4-(2-methylanilino)-4-oxobut-2-enoate
• CAS No: 80167-54-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 2802607
• PubChem ID: 71407592

Methyl 4-(2-methylanilino)-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• DTXSID50828155
• 80167-54-0
• Methyl 4-(2-methylanilino)-4-oxobut-2-enoate

• Inchi： InChI=1S/C12H13NO3/c1-9-5-3-4-6-10(9)13-11(14)7-8-12(15)16-2/h3-8H,1-2H3,(H,13,14)
• InChI Key： OCVCBDZWCVHXIM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų